3-(2-chlorophenyl)-5-methyl-N-(3-morpholinopropyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(3-morpholin-4-ylpropyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H23ClF3N5O/c1-14-13-17(26-7-4-8-29-9-11-31-12-10-29)30-20(27-14)18(19(28-30)21(23,24)25)15-5-2-3-6-16(15)22/h2-3,5-6,13,26H,4,7-12H2,1H3
• InChI Key: INQPBQZKRRVRRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NCCCN3CCOCC3)C(F)(F)F)C4=CC=CC=C4Cl
• Molecular Formula: C21H23ClF3N5O
• Molecular Weight: 453.9 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(3-morpholinopropyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C21H23ClF3N5O and its molecular weight is 453.89. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorophenyl)-5-methyl-N-(3-morpholinopropyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorophenyl)-5-methyl-N-(3-morpholinopropyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Pyrazolo[1,5-a]pyrimidine derivatives have demonstrated a wide range of biological activities, prompting investigations into their synthesis and characterization. For example, the synthesis of 6-arylsubstituted pyrazolo[1,5-a]pyrimidine derivatives has been reported, highlighting their potential in medicinal chemistry due to excellent biological activities in this class of compounds (Xu Li-feng, 2011). Another study presented a novel synthesis route for pyrazolo[1,5-a]pyrimidines, which was assisted by KHSO4 in aqueous media under ultrasound irradiation, showcasing an efficient method for preparing these derivatives (S. Kaping, P. Helissey, J. N. Vishwakarma, 2020).

Antimicrobial and Anticancer Activity

Pyrazolo[1,5-a]pyrimidines have been evaluated for their antimicrobial and anticancer activities. One study synthesized novel pyrazole derivatives with antimicrobial and anticancer potentials, finding that certain compounds exhibited higher anticancer activity than the reference drug doxorubicin (H. Hafez, Abdel-Rhman B. A. El-Gazzar, S. Al-Hussain, 2016). Additionally, a compound specifically designed for anticancer activity displayed marked inhibition against human lung adenocarcinoma and gastric cancer cell lines, demonstrating promising therapeutic potentials (Jin Liu Jin Liu, Juan Zhao Juan Zhao, Jiu fu Lu Jiu fu Lu, 2020).

Targeted Molecular Interactions

Research has identified pyrazolo[1,5-a]pyrimidine derivatives as potential inhibitors of specific molecular targets. For instance, novel GPR39 agonists were discovered through unbiased screening, which included kinase inhibitors with the pyrazolo[1,5-a]pyrimidine framework. These compounds were characterized for their signaling pathways, revealing an unexpected role of zinc as an allosteric potentiator (Seiji Sato, Xi-Ping Huang, W. Kroeze, B. Roth, 2016).